Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H10O B127716 2-Methyl-2-phenyloxirane CAS No. 2085-88-3

2-Methyl-2-phenyloxirane

Cat. No. B127716
CAS RN: 2085-88-3
M. Wt: 134.17 g/mol
InChI Key: MRXPNWXSFCODDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08907097B2

Procedure details

DMSO is added to NaH (1-1.8 equiv.) and heated to 65° C. for 1 h. THF is added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture is cooled to 0° C. Trimethylsulfonium iodide (1-1.2 equiv.) is added and the contents are stirred for 10 min. after which the solution of acetophenone (1 equiv.) in THF is added dropwise. After complete addition, the reaction mixture is stirred at RT for 2 h; the reaction is monitored by LCMS. The reaction mixture is poured in ice water, extracted in diethyl ether, dried over sodium sulfate and concentrated at 25° C. to get the crude product.
Name
DMSO
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetophenone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
crude product

Identifiers

REACTION_CXSMILES
CS(C)=O.[H-].[Na+].[I-].[CH3:8][S+](C)C.[C:12]([C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)(=[O:14])[CH3:13]>C1COCC1>[CH3:13][C:12]1([C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=2)[CH2:8][O:14]1 |f:1.2,3.4|

Inputs

Step One
Name
DMSO
Quantity
0 (± 1) mol
Type
reactant
Smiles
CS(=O)C
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].C[S+](C)C
Step Three
Name
acetophenone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C1=CC=CC=C1
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Smiles
Step Five
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
the reaction mixture is stirred at RT for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated for another 10 min
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture is cooled to 0° C
ADDITION
Type
ADDITION
Details
is added dropwise
ADDITION
Type
ADDITION
Details
After complete addition
EXTRACTION
Type
EXTRACTION
Details
extracted in diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated at 25° C.

Outcomes

Product
Details
Reaction Time
 10 min
Name
crude product
Type
product
Smiles
CC1(OC1)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.